Cas no 1017783-01-5 (Methyl 5-bromo-2-piperidinonicotinate)

• Product name: Methyl 5-bromo-2-piperidinonicotinate
• CAS No: 1017783-01-5
• MF: C₁₂H₁₅BrN₂O₂
• MW: 299.163702249527
• MDL: MFCD09972267
• CID: 4567528
• PubChem ID: 25918838

Methyl 5-bromo-2-piperidinonicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-2-piperidinonicotinate
• 3-Pyridinecarboxylic acid, 5-bromo-2-(1-piperidinyl)-, methyl ester
• 1017783-01-5
• SCHEMBL21170906
• AKOS005073721
• methyl 5-bromo-2-piperidin-1-ylpyridine-3-carboxylate
• MFCD09972267
• CS-0335684
• Methyl5-bromo-2-(piperidin-1-yl)nicotinate
• methyl 5-bromo-2-(piperidin-1-yl)pyridine-3-carboxylate
• Methyl 5-bromo-2-(piperidin-1-yl)nicotinate
• Methyl-5-bromo-2-piperidinonicotinate
• NB-0712
• Methyl 5-bromo-2-piperidinonicotinate

• MDL： MFCD09972267
• Inchi： 1S/C12H15BrN2O2/c1-17-12(16)10-7-9(13)8-14-11(10)15-5-3-2-4-6-15/h7-8H,2-6H2,1H3
• InChI Key： TZDPOWVMOZYSNK-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2)=NC=C(Br)C=C1C(OC)=O

Computed Properties

• Exact Mass: 298.03169g/mol
• Monoisotopic Mass: 298.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 299.16g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

Methyl 5-bromo-2-piperidinonicotinate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 5-bromo-2-piperidinonicotinate

Comprehensive Overview of Methyl 5-bromo-2-piperidinonicotinate (CAS No. 1017783-01-5)

Methyl 5-bromo-2-piperidinonicotinate (CAS No. 1017783-01-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique nicotinate core and piperidine substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a bromine atom at the 5-position and a methyl ester group, makes it particularly valuable for cross-coupling reactions and further functionalization.

In recent years, the demand for Methyl 5-bromo-2-piperidinonicotinate has surged due to its applications in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics. Researchers are increasingly exploring its potential in modulating protein-protein interactions, a hot topic in precision medicine and targeted therapy. The compound's piperidine moiety also aligns with the growing interest in heterocyclic chemistry, a field driving innovations in sustainable synthesis and green chemistry.

From a synthetic perspective, CAS No. 1017783-01-5 is often utilized in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Its bromo substituent acts as a reactive handle for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the pharmaceutical industry's focus on fragment-based drug design and combinatorial chemistry.

The compound's stability under various conditions makes it a reliable building block for medicinal chemistry projects. Recent publications highlight its role in optimizing ADME properties (absorption, distribution, metabolism, and excretion), a critical consideration in modern drug development. Additionally, its compatibility with flow chemistry techniques addresses the industry's push toward process intensification and continuous manufacturing.

Beyond pharmaceuticals, Methyl 5-bromo-2-piperidinonicotinate finds applications in material science, particularly in the design of organic semiconductors and photoactive materials. Its electron-deficient nicotinate core contributes to charge transport properties, making it relevant for optoelectronic devices—a rapidly growing sector fueled by advancements in flexible electronics and renewable energy technologies.

Quality control and analytical characterization of CAS No. 1017783-01-5 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a topic of heightened importance in the era of quality-by-design (QbD) frameworks. The compound's purity profile is crucial for reproducibility in research, a key concern echoed in open science initiatives.

As the scientific community prioritizes structure-activity relationship (SAR) studies, Methyl 5-bromo-2-piperidinonicotinate offers a scaffold for probing steric and electronic effects. Its structural features are frequently leveraged in computational chemistry workflows, including molecular docking and quantitative structure-activity relationship (QSAR) modeling—areas gaining traction with the integration of artificial intelligence in drug discovery.

In summary, Methyl 5-bromo-2-piperidinonicotinate (CAS No. 1017783-01-5) represents a multifaceted tool for researchers navigating the frontiers of life sciences and advanced materials. Its intersection with trending themes like personalized medicine, catalysis, and sustainable chemistry ensures its continued relevance in both academic and industrial settings.